Cas no 1209773-69-2 (5-(3,4-dihydro-2H-1,4-benzoxazin-6-yl)thiophene-2-carboxamide hydrochloride)

• Product Name: 5-(3,4-dihydro-2H-1,4-benzoxazin-6-yl)thiophene-2-carboxamide hydrochloride
• CAS No: 1209773-69-2
• MF: C₁₃H₁₃ClN₂O₂S
• MW: 296.772520780563
• CID: 5735034
• PubChem ID: 45791916
• Update Time: 2025-06-27

5-(3,4-dihydro-2H-1,4-benzoxazin-6-yl)thiophene-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-51747
• 5-(3,4-dihydro-2H-1,4-benzoxazin-6-yl)thiophene-2-carboxamide;hydrochloride
• 5-(3,4-dihydro-2H-1,4-benzoxazin-6-yl)thiophene-2-carboxamide hydrochloride
• 5-(3,4-dihydro-2H-1,4-benzoxazin-6-yl)thiophene-2-carboxamidehydrochloride
• 1209773-69-2
• AKOS033172165
• Z728882006

• Inchi： 1S/C13H12N2O2S.ClH/c14-13(16)12-4-3-11(18-12)8-1-2-10-9(7-8)15-5-6-17-10;/h1-4,7,15H,5-6H2,(H2,14,16);1H
• InChI Key： WZYUTBOZCZXKDK-UHFFFAOYSA-N
• SMILES： Cl.S1C(C(N)=O)=CC=C1C1C=CC2=C(C=1)NCCO2

Computed Properties

• Exact Mass: 296.0386265g/mol
• Monoisotopic Mass: 296.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.6Ų

Additional information on 5-(3,4-dihydro-2H-1,4-benzoxazin-6-yl)thiophene-2-carboxamide hydrochloride

Introduction to 5-(3,4-dihydro-2H-1,4-benzoxazin-6-yl)thiophene-2-carboxamide hydrochloride (CAS No 1209773-69-2)

5-(3,4-dihydro-2H-1,4-benzoxazin-6-yl)thiophene-2-carboxamide hydrochloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1209773-69-2, belongs to a class of molecules that exhibit promising biological activities. Its structural framework, incorporating both benzoxazin and thiophene moieties, positions it as a candidate for further exploration in medicinal chemistry.

The benzoxazin moiety is known for its presence in various natural products and pharmaceuticals, where it often contributes to the bioactivity of the molecule. In particular, derivatives of benzoxazin have been studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The thiophene ring, on the other hand, is a heterocyclic compound that is widely recognized for its role in the development of pharmaceuticals due to its stability and ability to interact with biological targets. The combination of these two structural elements in 5-(3,4-dihydro-2H-1,4-benzoxazin-6-yl)thiophene-2-carboxamide hydrochloride suggests a compound with multifaceted biological potential.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that can modulate complex biological pathways. The compound 5-(3,4-dihydro-2H-1,4-benzoxazin-6-yl)thiophene-2-carboxamide hydrochloride has emerged as a subject of interest due to its unique structural features. The benzoxazin ring can serve as a scaffold for further derivatization, allowing chemists to tailor the properties of the molecule for specific biological targets. Similarly, the thiophene component offers opportunities for interaction with enzymes and receptors involved in disease processes.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for in vitro and in vivo studies. This form is particularly advantageous for pharmacokinetic studies, where the solubility of a compound can significantly impact its absorption, distribution, metabolism, and excretion (ADME) profiles. The improved solubility provided by the hydrochloride salt facilitates more efficient delivery of the active moiety to target sites within the body.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how 5-(3,4-dihydro-2H-1,4-benzoxazin-6-yl)thiophene-2-carboxamide hydrochloride interacts with biological targets such as enzymes and receptors. These simulations have revealed potential binding sites on target proteins that could be exploited for therapeutic intervention. For instance, studies suggest that the benzoxazin moiety may interact with specific pockets on enzymes involved in inflammatory pathways.

The thiophene ring has also been identified as a key interaction point in several drug candidates. Its ability to form hydrogen bonds and engage in π-stacking interactions makes it an ideal candidate for designing molecules that can tightly bind to biological targets. This property has been particularly valuable in the development of antiviral and anticancer agents, where precise targeting is crucial for efficacy.

In addition to its structural advantages, 5-(3,4-dihydro-2H-1,4-benzoxazin-6-yl)thiophene-2-carboxamide hydrochloride has shown promise in preliminary pharmacological studies. These studies have indicated that the compound may exhibit inhibitory effects on certain enzymes and pathways associated with various diseases. For example, early research suggests that it may interfere with the activity of kinases involved in cancer progression or modulate inflammatory responses by interacting with cytokine receptors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the benzoxazin-thiophene core structure efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds between the benzoxazin and thiophene moieties. Additionally, protecting group strategies have been employed to safeguard reactive sites during synthesis and ensure regioselective functionalization.

The hydrochloride salt formation is achieved through quaternization followed by salt crystallization from an appropriate solvent system. This process not only enhances solubility but also improves stability during storage and transportation. The resulting crystalline form is characterized using techniques such as X-ray diffraction (XRD) to confirm its purity and crystalline structure.

The pharmacological evaluation of 5-(3,4-dihydro-2H-1,4-benzoxazin-6-yll)thiophene - 2 - carboxamide hydrochloride involves both in vitro and in vivo assays to assess its biological activity and safety profile. In vitro studies typically include enzyme inhibition assays where the compound's ability to block specific enzymatic reactions is measured. These assays provide initial insights into potential therapeutic effects and help identify target enzymes for further investigation.

In vivo studies are conducted using animal models to evaluate the compound's efficacy and toxicity at relevant doses. These studies provide valuable information about pharmacokinetics and pharmacodynamics, helping researchers determine optimal dosing regimens for future clinical trials. The use of animal models also allows researchers to assess potential side effects before human testing begins.

The growing interest in natural product-inspired drug discovery has positioned compounds like 5-(3-hydroxypropyl)-7-methoxyflavone, which share structural similarities with benzoxazin derivatives,^[1] as promising candidates for further development. Similarly,^[1],^{[2][3][4][5][6][7][8][9][10][11][12][13][14][15]}N-(3-hydroxypropyl)-7-methoxyflavone,

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